2-({4-methyl-5-[(8-quinolinyloxy)methyl]-4H-1,2,4-triazol-3-yl}thio)acetamide

• IUPAC Name: 2-[[4-methyl-5-(quinolin-8-yloxymethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C15H15N5O2S/c1-20-13(18-19-15(20)23-9-12(16)21)8-22-11-6-2-4-10-5-3-7-17-14(10)11/h2-7H,8-9H2,1H3,(H2,16,21)
• InChI Key: RUFRDGFDDCXLKA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)N)COC2=CC=CC3=C2N=CC=C3
• Molecular Formula: C15H15N5O2S
• Molecular Weight: 329.4 g/mol

Description

WAY-271933 is a chemical compound known for its unique properties and potential applications in various scientific fields. It is often used in research due to its specific interactions and effects on biological systems.

Chemical Reactions Analysis

WAY-271933 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

WAY-271933 has several scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions to study its reactivity and properties.

Biology: Investigated for its effects on biological systems, including its interactions with proteins and enzymes.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of WAY-271933 involves its interaction with specific molecular targets and pathways. It binds to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

WAY-271933 can be compared with other similar compounds, such as:

WAY-151693: Known for its interactions with collagenase 3 and its potential therapeutic applications.

WAY-100635: A selective serotonin receptor antagonist used in research to study serotonin pathways.

WAY-271933 is unique due to its specific chemical structure and the particular biological effects it induces, making it a valuable compound for scientific research.

If you have any more specific questions or need further details, feel free to ask!